N-[2-(4-chlorophenyl)ethyl]-1-(2-phenylethyl)-4-piperidinamine

• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-1-(2-phenylethyl)piperidin-4-amine
• InChI: InChI=1S/C21H27ClN2/c22-20-8-6-19(7-9-20)10-14-23-21-12-16-24(17-13-21)15-11-18-4-2-1-3-5-18/h1-9,21,23H,10-17H2
• InChI Key: HUAFUIWPRMNURT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NCCC2=CC=C(C=C2)Cl)CCC3=CC=CC=C3
• Molecular Formula: C21H27ClN2
• Molecular Weight: 342.9 g/mol

Description

“N-[2-(4-chlorophenyl)ethyl]-1-(2-phenylethyl)-4-piperidinamine” is a complex organic compound. Based on its structure, it seems to be related to the class of compounds known as fentanyl analogues. Fentanyl and its analogues are potent synthetic opioids, often used in medical settings for pain management.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact molecular structure and the conditions under which the reactions are carried out. Common reactions for such compounds could include hydrolysis, oxidation, and various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Some general properties of similar compounds include being solid at room temperature and having low solubility in water.

Mechanism of Action

If this compound is indeed a fentanyl analogue, it would likely act on the opioid receptors in the body, similar to other opioids. Opioids work by binding to opioid receptors in the brain and spinal cord, inhibiting the transmission of pain signals.

Safety and Hazards

Fentanyl and its analogues are extremely potent and can be hazardous if not handled properly. They can cause serious health effects including respiratory depression and death. In many countries, fentanyl analogues are classified as controlled substances due to their potential for abuse and harm.

Future Directions

The future research directions for such compounds could include studying their pharmacological effects, developing methods for their detection and quantification, and understanding their metabolism in the body.